Cas no 210567-10-5 (1,2-Difluoro-4,5-diiodobenzene)
210567-10-5 structure
1,2-Difluoro-4,5-diiodobenzene Properties
Names and Identifiers
-
- 1,2-Difluoro-4,5-diiodobenzene
- Benzene, 1,2-difluoro-4,5-diiodo-
- AK127651
- 1,2-Diiodo-4,5-difluorobenzene
- DMGKLXVKENKSHO-UHFFFAOYSA-N
- FCH2336788
- AX8249442
- DB-328719
- SCHEMBL4138790
- DS-5577
- 210567-10-5
- CS-0157837
- DTXSID80726498
- C73994
- 1 pound not2-Difluoro-4 pound not5-diiodobenzene
- AKOS016013585
- +Expand
-
- MFCD24038778
- DMGKLXVKENKSHO-UHFFFAOYSA-N
- 1S/C6H2F2I2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
- IC1C([H])=C(C(=C([H])C=1I)F)F
Computed Properties
- 365.82140g/mol
- 0
- 2
- 0
- 365.82140g/mol
- 10
- 106
- 0
- 0
- 0
- 0
- 0
- 1
- 3.4
- 0
Experimental Properties
- 250.6±40.0°C at 760 mmHg
1,2-Difluoro-4,5-diiodobenzene Price
1,2-Difluoro-4,5-diiodobenzene Related Literature
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Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753
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Sachin Chavan,Francesca Bonino,Jenny G. Vitillo,Elena Groppo,Carlo Lamberti,Pascal D. C. Dietzel,Adriano Zecchina,Silvia Bordiga Phys. Chem. Chem. Phys., 2009,11, 9811-9822
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3. Front cover
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Darío Gómez,Patricia Smichowski,Griselda Polla,Ariel Ledesma,Sara Resnizky,Susana Rosa J. Environ. Monit., 2002,4, 972-977
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Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
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6. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
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X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
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Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
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10. Front cover
Recommended suppliers
Amadis Chemical Company Limited
(CAS:210567-10-5)1,2-Difluoro-4,5-diiodobenzene
99%
1g
187.0